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Compound of Interest

Compound Name: Triisopentylamine

CAS No.: 645-41-0

Cat. No.: B1583428

Get Quote

Executive Summary: The Precision Imperative
In high-stakes drug development and hydrometallurgical separation, ambiguity is a liability.

Triisopentylamine (TIPA), a sterically hindered tertiary amine, is frequently misidentified due

to archaic nomenclature persisting alongside IUPAC standards. This guide eliminates that

ambiguity.

TIPA is critical in Liquid-Liquid Extraction (LLE) processes, serving as an extractant for organic

acids (e.g., citric, lactic) and metal anionic complexes. Its high boiling point (265–270°C) and

hydrophobicity make it superior to lower-molecular-weight amines for preventing solvent losses

during raffinate separation. This document provides the definitive synonym map, physical

profile, and a self-validating extraction protocol to ensure reproducibility in your workflows.

Nomenclature Architecture & Synonyms
The primary confusion stems from the historical use of "Amyl" (derived from amylum, starch)

versus the systematic "Pentyl" (Greek pente, five). In supply chain databases, these terms are

used interchangeably, leading to duplicate inventory entries or procurement errors.
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The Synonym Matrix
Category Primary Identifier Technical Context

Common Name Triisopentylamine
Standard industrial

designation.

Legacy Name Triisoamylamine

Common in older literature

(pre-1990s) and some Asian

markets.

IUPAC Name Tris(3-methylbutyl)amine

The structural truth. Defines

the carbon backbone

branching.

Systematic
3-methyl-N,N-bis(3-

methylbutyl)butan-1-amine

Full IUPAC expansion, rarely

used in commerce but vital for

patent searches.

CAS Number 645-41-0
The unique numerical

fingerprint.

InChI Key
QKVUSSUOYHTOFQ-

UHFFFAOYSA-N

Digital identifier for database

interoperability.

Structural Logic Visualization
The following diagram maps the linguistic hierarchy to the physical structure, resolving the "Iso"

vs. "Sec" ambiguity.
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Target Molecule: C15H33N

CAS: 645-41-0

Tris(3-methylbutyl)amine

 Systematic

Triisopentylamine

 Industrial

Triisoamylamine

 Historical

Structure Logic:
Tertiary Amine (N) + 3x Isopentyl Groups

(Isopentyl = 3-methylbutyl)

Click to download full resolution via product page

Figure 1: Nomenclature hierarchy for CAS 645-41-0. The central CAS registry number acts as

the bridge between historical legacy names and systematic IUPAC definitions.

Physicochemical Profile
Understanding these properties is not just about identification; it dictates process engineering.

For example, the density (0.78 g/mL) ensures TIPA resides in the upper phase during aqueous

extraction, a critical factor for separator design.
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Property Value Operational Implication

Molecular Weight 227.43 g/mol

Required for stoichiometric

calculations in acid-base

complexation.

Boiling Point 265–270 °C

Allows recovery of volatile

solvents (diluents) without

losing the amine extractant.

Density (20°C) 0.782 g/mL

Ensures rapid phase

separation from aqueous

layers (typically >1.0 g/mL).

Solubility
Insoluble in water; Soluble in

Ethanol, Ether, Chloroform

Requires a non-polar diluent

(e.g., Kerosene, Octanol) for

liquid extraction processes.

pKa (Est) ~10.6

Sufficiently basic to extract

weak organic acids (Citric,

Lactic) via proton transfer.

Application: Reactive Extraction Protocol
Context: TIPA is widely used to extract carboxylic acids from fermentation broths. The amine

acts as a base, forming an ion-pair complex with the acid in the organic phase.

The Challenge: Pure TIPA is too viscous and can form a third phase (emulsion) if the complex

concentration gets too high. The Solution: Use a Diluent (carrier solvent) and a Modifier

(alcohol) to solubilize the complex.

Protocol: Extraction of Citric Acid (Self-Validating)
Objective: Extract Citric Acid from an aqueous feed using TIPA.

Reagents:
Extractant: Triisopentylamine (CAS 645-41-0)[1][2][3][4][5]

Diluent: 1-Octanol (CAS 111-87-5) – Chosen to prevent third-phase formation.
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Feed: Aqueous Citric Acid solution (0.5 M).

Workflow Steps:
Preparation of Organic Phase (The "Solvent"):

Mix TIPA with 1-Octanol to achieve a 30% (v/v) amine concentration.

Causality: 30% is the "Goldilocks" zone. Higher concentrations increase viscosity (slowing

mass transfer); lower concentrations reduce capacity.

Pre-Equilibration (Quality Check):

Wash the organic phase with a small volume of distilled water.

Validation: Measure the pH of the wash water. It should be neutral. If alkaline, water-

soluble impurities are present in the amine.

Contacting (Extraction):

Combine Organic Phase and Aqueous Feed in a 1:1 volume ratio in a separatory funnel or

centrifugal contactor.

Agitate vigorously for 10 minutes at 25°C.

Mechanism:

(Where

is TIPA and

is the citrate anion).

Phase Separation:

Allow phases to settle. TIPA (Organic) will be the top layer.

Observation: Interface must be sharp. Rag layers indicate particulate contamination or

emulsion.
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Mass Balance Validation (The "Trust" Step):

Titrate the aqueous raffinate (bottom layer) with NaOH to determine remaining acid

concentration.

Calculate Extraction Efficiency (

):

Success Criteria: For Citric Acid with TIPA/Octanol,

should exceed 85% in a single stage.

Process Logic Visualization
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Figure 2: Liquid-Liquid Extraction workflow using TIPA. The "Validation" step ensures the

theoretical distribution coefficient is met in practice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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